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Compound of Interest

Compound Name: YM-1

Cat. No.: B1493408

Essential Safety and Handling Guide for YM-155

This guide provides comprehensive safety and logistical information for handling the chemical
compound YM-155 in a laboratory setting. Adherence to these procedures is crucial for
ensuring the safety of all personnel and the integrity of research.

Hazard Identification and Risk Assessment

While YM-155 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative to handle it with the standard precautions
applicable to all laboratory chemicals. A thorough risk assessment should be conducted before
commencing any experiment involving YM-155.

Summary of Known Hazards:
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Hazard Type Description

The substance is not classified as hazardous.
General handling may cause minimal to no skin
irritation. In case of inhalation, move to fresh air
Health Hazards and consult a doctor if complaints arise. For eye
contact, rinse with running water for several
minutes. If swallowed and symptoms persist,

consult a doctor.

YM-155 is not flammable and does not present

Fire and Explosion )
an explosion hazard.

No specific reactivity data is available. Standard
R o practice is to avoid mixing with other chemicals
eactivity
unless a specific reaction protocol is being

followed.[1]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the primary defense against potential chemical
exposure.[2][3] The following table outlines the recommended PPE for handling YM-155, based
on general laboratory best practices.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications and Use

o Must be worn at all times in the
] Safety glasses with side )
Eye and Face Protection laboratory to protect against

shields or goggles
9099 splashes.[4][5]

Gloves should be inspected for

_ _ integrity before each use and
) Chemical-resistant gloves
Hand Protection . changed frequently.[6] Wash
(e.g., nitrile)
hands thoroughly after

removing gloves.[6][7]

A lab coat should be worn to
protect skin and clothing from

potential contamination.[6][8] It

Body Protection Laboratory coat
should be kept fastened and
should not be worn outside the
laboratory.[7]
Shoes must completely cover
Foot Protection Closed-toe shoes the feet to protect against spills

and falling objects.[6][8]

Handling and Storage Procedures

Proper handling and storage are essential to prevent contamination and ensure the stability of
YM-155.

Step-by-Step Handling Protocol:

o Preparation: Before handling, read the Safety Data Sheet (SDS) for YM-155 thoroughly.[6]
Ensure that the work area is clean and uncluttered.[6]

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

o Dispensing: When weighing or transferring YM-155 powder, do so in a designated area,
such as a fume hood or a balance enclosure, to minimize the risk of inhalation or creating
dust.
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e Solution Preparation: When preparing solutions, add YM-155 to the solvent slowly to avoid

splashing.

e Post-Handling: After handling, wash hands thoroughly with soap and water.[6] Clean and
decontaminate the work surface.[7]

Storage Guidelines:

Storage Condition Recommendation

Store in a tightly closed container in a well-
General _
ventilated area.[1]

Temperature Keep in a cool place.[1]

Store away from incompatible materials. While
o specific incompatibilities for YM-155 are not
Incompatibilities _ o _
listed, a general precaution is to store it

separately from strong acids and bases.[9]

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

[1]

YM-155 Waste Disposal Workflow:
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(Start: YM-155 Waste Generated)

'

Collect Waste in a Labeled, Leak-Proof Container

'

Segregate from Other Chemical Waste Streams

'

(Store in Designated Hazardous Waste Accumulation Area)

'

(Arrange for Pickup by Environmental Health and Safety (EHS))

(End: Proper DisposaD

Click to download full resolution via product page

Caption: Workflow for the proper disposal of YM-155 waste.
Disposal Steps:

o Collection: Collect all YM-155 waste, including contaminated consumables (e.g., pipette tips,
tubes), in a designated, leak-proof waste container.

e Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name
"YM-155".[10]

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory.
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e Disposal: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the chemical waste.[10] Do not pour chemical waste

down the drain.[6][9]

Emergency Procedures

In the event of an emergency, follow these procedures and immediately report the incident to

your supervisor.

First Aid Measures:

Exposure Route

First Aid Procedure

Inhalation

Move the individual to fresh air. If respiratory

symptoms occur, seek medical attention.[1][4]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water.[1]

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,
holding the eyelids open.[1] Seek medical

attention.

Ingestion

Rinse the mouth with water. Do not induce

vomiting.[1] Seek medical attention.

Spill Response Workflow:
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YM-155 Spill Occurs

'

Alert Others in the Area

'

(Don Appropriate PPE (Gloves, Goggles, Lab Coat))

'

(Contain the Spill with Absorbent Material)

'

(Collect Spill Debris into a Labeled Waste Container)

'

(Clean and Decontaminate the Spill Area)

(Dispose of Waste via EHS)

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a YM-155 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling YM-1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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